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Compound of Interest

Compound Name: BMS-986188

Cat. No.: B606294 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This document provides essential guidance on the proper disposal

procedures for BMS-986188, a selective positive allosteric modulator of the δ-opioid receptor.

While the Safety Data Sheet (SDS) for BMS-986188 indicates that it is not classified as a

hazardous substance, adherence to standard laboratory safety protocols and local regulations

for chemical waste disposal is mandatory.

Chemical and Physical Properties
A summary of the key physical and chemical properties of BMS-986188 is provided below. This

information is essential for correct handling and storage.

Property Value

CAS Number 1776115-10-6

Molecular Formula C₃₀H₃₁BrO₄

Molecular Weight 535.5 g/mol

Appearance Crystalline solid

Storage
Store at -20°C for up to 1 month, or at -80°C for

up to 6 months.
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Disposal Protocol for BMS-986188
The following step-by-step protocol outlines the recommended procedure for the disposal of

BMS-986188. This protocol is based on general best practices for the disposal of non-

hazardous solid laboratory chemicals.

1. Waste Identification and Segregation:

Characterize the Waste: Confirm that the waste stream contains only BMS-986188 and any

non-hazardous materials used during its handling (e.g., weighing paper, contaminated

gloves).

Segregate from Hazardous Waste: Do not mix BMS-986188 waste with any hazardous

chemical waste, including halogenated organic waste.

2. Personal Protective Equipment (PPE):

Prior to handling the waste, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Laboratory coat

Nitrile gloves

3. Containerization and Labeling:

Select an Appropriate Container: Use a new, clean, and sealable container for collecting the

solid waste. The container should be compatible with the chemical.

Label the Container: Clearly label the waste container with the following information:

"Non-Hazardous Waste"

"BMS-986188"

Date of accumulation
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Name of the principal investigator or laboratory

4. Spill and Decontamination Procedures:

In the event of a spill, avoid generating dust.

For small spills, gently sweep the solid material into a designated waste container.

Decontaminate the spill area and any equipment that came into contact with the compound

using a suitable solvent such as ethanol or isopropanol. Collect the decontamination

materials (e.g., wipes) and dispose of them as non-hazardous solid waste.

5. Final Disposal:

Consult Institutional Guidelines: Before final disposal, consult your institution's Environmental

Health & Safety (EHS) department for specific procedures regarding non-hazardous

chemical waste.

Landfill Disposal: As a non-hazardous solid, BMS-986188 may be suitable for disposal in a

sanitary landfill. However, do not place the chemical waste in regular laboratory trash cans

that are handled by custodial staff.[1]

Designated Waste Stream: Follow your institution's procedure for transferring the labeled,

sealed container to the designated non-hazardous waste collection area.

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the key decision points and workflow for the proper disposal of

BMS-986188.
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BMS-986188 Disposal Decision Workflow
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Step-by-Step Disposal Procedure for BMS-986188
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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